Cas no 94195-91-2 (3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione)

3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione structure
94195-91-2 structure
Product Name:3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione
CAS No:94195-91-2
MF:C14H16O4
MW:248.274444580078
CID:2817719
PubChem ID:13320934
Update Time:2025-04-21

3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • DTXSID40536752
    • 94195-91-2
    • 3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione
    • Inchi: 1S/C14H16O4/c1-9(15)13(10(2)16)8-14(17)11-5-4-6-12(7-11)18-3/h4-7,13H,8H2,1-3H3
    • InChI Key: MDMQRWVNEIKGHM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)OC)CC(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 248.10485899Da
  • Monoisotopic Mass: 248.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.4Ų
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